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Compound of Interest

Compound Name: Butylated hydroxytoluene-d3

Cat. No.: B15141658

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Butylated hydroxytoluene-d3 (BHT-d3). Researchers,
scientists, and drug development professionals should adhere to these procedural guidelines to
ensure safe handling and regulatory compliance. The following protocols are based on
established best practices for Butylated Hydroxytoluene (BHT) and similar laboratory
chemicals, given that specific disposal data for the deuterated form is not distinctly available.
The chemical properties of BHT-d3 are nearly identical to those of BHT, making these
procedures a reliable standard.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is critical to handle Butylated hydroxytoluene-
d3 with the appropriate personal protective equipment (PPE) as outlined in safety data sheets.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Avoid breathing dust. In case of insufficient ventilation, wear a
suitable respiratory mask.
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All handling and preparation for disposal should occur in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation exposure.

Quantitative Data Summary

The following table summarizes key hazard and safety information for Butylated

Hydroxytoluene, which is chemically analogous to BHT-d3.

Parameter

Value

Source

Chemical Formula

C1sH21D30

N/A

Appearance

White to yellowish crystalline
solid.

[1]

Primary Hazards

Causes serious eye irritation.
May cause respiratory
irritation. Very toxic to aquatic

life with long-lasting effects.

[2]

Personal Protective Equipment
(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.

[3]4]

Melting Point 69 - 71°C / 156.2 - 159.8°F [3]
Boiling Point 265°C / 509°F
Flash Point 127°C / 260.6°F (closed cup)

Autoignition Temperature

345°C / 653°F

Solubility

Insoluble in water. Soluble in
acetone, methanol, and

toluene.

Step-by-Step Disposal Procedures

The proper disposal of Butylated hydroxytoluene-d3 must follow a systematic process to

ensure both personnel safety and environmental protection.

Step 1: Waste Identification and Segregation
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e Treat as Hazardous Chemical Waste: Butylated hydroxytoluene-d3 should be treated as a
hazardous chemical waste due to its toxicity to aquatic life.

o Segregate Waste Streams:

o Solid Waste: Collect uncontaminated solid BHT-d3, weighing paper, and contaminated
gloves or wipes in a designated, properly labeled, and sealed container.

o Liquid Waste: If BHT-d3 is in a solvent, it must be disposed of as hazardous liquid waste.
Segregate halogenated and non-halogenated solvent waste streams as per your
institution's guidelines.

o Contaminated Labware: Glassware and other lab materials contaminated with BHT-d3
should be decontaminated or disposed of as hazardous waste.

Step 2: Waste Containment and Labeling

o Select Appropriate Containers: Use chemically resistant and sealable containers for all BHT-
d3 waste.

o Label Containers Clearly: All waste containers must be clearly labeled with "Hazardous
Waste," the full chemical name "Butylated hydroxytoluene-d3," and the specific hazards
(e.g., "Aquatic Hazard").

Step 3: Storage of Waste

o Designated Storage Area: Store the sealed waste containers in a designated, well-ventilated,
and secure area away from incompatible materials, such as strong oxidizing agents.

e Secondary Containment: It is best practice to store liquid waste containers in secondary
containment to prevent spills.

Step 4: Arrange for Professional Disposal

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste.
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» Do Not Dispose Down the Drain: Under no circumstances should Butylated
hydroxytoluene-d3 or its solutions be poured down the drain or disposed of in regular trash.
This is to prevent release into the agquatic environment.

Spill Management

In the event of a spill:

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure it is well-ventilated.

o Contain the Spill: Use an inert, non-combustible absorbent material like sand or vermiculite
to contain the spill.

o Collect the Waste: Carefully sweep or vacuum the absorbed material and place it into a
sealed, labeled container for hazardous waste disposal.

o Clean the Area: Clean the spill area thoroughly.

o Report the Spill: Report the spill to your laboratory supervisor and EHS department.

Visual Guides
BHT-d3 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Butylated hydroxytoluene-d3 waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15141658?utm_src=pdf-body
https://www.benchchem.com/product/b15141658?utm_src=pdf-body
https://www.benchchem.com/product/b15141658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

( Start: BHT-d3 Waste Generated )

Identify Waste Type

Solid BHT-d3 or

Contaminated Solids 2R I Sl

Place in Labeled Place in Labeled
Solid Waste Container Liquid Waste Container

Store in Designated
Hazardous Waste Area

Contact EHS for
Professional Disposal

( End: Proper Disposal )

Handling Protocol:
Use Proper PPE
Action:
Prevent Environmental Release
v
Disposal Protocol:

Click to download full resolution via product page

informs

)

Primary Hazard:
Aquatic Toxicity

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15141658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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